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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Disperse Orange 30. The following

procedural guidance covers the necessary personal protective equipment (PPE), safe handling

protocols, and emergency plans to ensure a safe laboratory environment.

Chemical and Safety Data
The following table summarizes key quantitative data and safety recommendations for

Disperse Orange 30.
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Parameter Value / Recommendation Source(s)

Chemical Formula C₁₉H₁₇Cl₂N₅O₄ [1]

Molecular Weight 450.275 g/mol [1]

Appearance Dark red powder [2]

Primary Hazards

Irritating to eyes, respiratory

system, and skin.[3] May

cause skin sensitization.[3]

Combustible solid; dust may

form an explosive mixture with

air.[3]

Occupational Exposure Limits

As "Particulates not otherwise

regulated, Respirable fraction":

5 mg/m³ (TWA) in various US

states (CA, TN, WY, MI).

[3]

As "Particles (Insoluble or

Poorly Soluble) [NOS]

Inhalable particles": 10 mg/m³

(TWA) in Prince Edward

Island, Canada.

[3]

Glove Protection (EN 374)

Brief Contact: Protection class

3 or higher (>60 minutes

breakthrough time).

[3]

Prolonged/Repeated Contact:

Protection class 5 or higher

(>240 minutes breakthrough

time).

[3]

Procedural Guidance for Handling Disperse Orange
30
Adherence to the following step-by-step protocols is crucial for minimizing risk and ensuring

safe handling of this chemical.
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Required Personal Protective Equipment (PPE)
Before handling Disperse Orange 30, ensure the following PPE is worn:

Eye Protection: Wear safety glasses with side shields or chemical goggles.[3]

Hand Protection: Wear impervious gloves. The choice of glove should be based on the

duration of contact. For prolonged or frequently repeated contact, a glove with a protection

class of 5 or higher (breakthrough time >240 minutes) is recommended. For brief contact, a

protection class of 3 or higher (>60 minutes) is suitable.[3] Always wash hands thoroughly

after removing gloves.[3]

Respiratory Protection: Use a NIOSH-approved dust respirator, especially when handling

large quantities or when dust formation is likely.[1][2]

Body Protection: Wear suitable protective clothing to prevent skin contact.[2] Launder

contaminated clothing before reuse.[4]

Safe Handling Protocol
Follow these steps to ensure safe handling during laboratory operations:

Ventilation: Always handle Disperse Orange 30 in a well-ventilated area. Use local exhaust

ventilation where dust may be generated.[1][5]

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and

contact with skin and eyes.[3][4]

Prevent Dust Formation: Use procedures that minimize the generation of dust.[3] Avoid

grinding or other operations that could create fine dust clouds, which can be an explosion

hazard.[3]

Electrostatic Discharge: For equipment used in handling the powder (e.g., dust collectors,

mills), ensure it is properly bonded and grounded to prevent the build-up of electrostatic

charge.[4]

Hygiene: Do not eat, drink, or smoke in the work area.[4][5] Wash hands thoroughly after

handling.[5]
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Storage: Store the chemical in its original, clearly labeled, and tightly sealed polyethylene or

polypropylene container.[3] Keep away from strong oxidizing agents, as contamination may

result in ignition.[3][4]

Emergency Spill Response Protocol
Immediate and correct response to a spill is critical.

Assess and Secure: Immediately clean up minor spills to prevent dust from becoming

airborne.[3]

Use PPE: Wear protective clothing, gloves, safety glasses, and a dust respirator during

cleanup.[3]

Clean Up: Use dry clean-up procedures. Do not use methods that generate dust.[3] Gently

sweep or vacuum the spilled material.[3]

Contain: Place the collected material into a suitable, labeled container for disposal.[4]

Alert and Evacuate: Immediately alert personnel in the area and contact emergency

responders.[3] Evacuate the area to a safe location.[1]

Use Advanced PPE: Responders must wear a self-contained breathing apparatus (SCBA) in

addition to full protective clothing and gloves.[1][3]

Containment: Prevent the spilled material from entering drains or waterways.[4]

Collection: Recover the product wherever possible. Use dry clean-up procedures to collect

the material and place it in sealed containers for disposal.[6]

Disposal Plan
All waste containing Disperse Orange 30 must be treated as hazardous waste.

Regulations: Handle all waste in accordance with local, state, and federal regulations.[3]

Containerization: Place waste material in suitable, sealed, and clearly labeled containers for

disposal.[1]
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Wash Water: Do not allow wash water from cleaning equipment or the spill site to enter

drains.[3] Collect all contaminated wash water for proper treatment and disposal.[3]

Consult Authority: Consult with your institution's Environmental Health & Safety (EHS) staff

or a licensed Waste Management Authority for proper disposal procedures.[3]

Experimental Workflow: Spill Response
The following diagram illustrates the logical workflow for responding to a chemical spill

involving Disperse Orange 30.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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